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Compound of Interest

Compound Name: H2L5186303

Cat. No.: B607909 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of the

research chemical H2L5186303. Given the absence of a specific Safety Data Sheet (SDS) in

publicly available resources, these procedures are based on general best practices for

laboratory chemical waste management. Researchers, scientists, and drug development

professionals should always consult their institution's Environmental Health and Safety (EHS)

department for guidance and ensure compliance with all local, state, and federal regulations.

Chemical and Physical Properties
A summary of the known quantitative data for H2L5186303 is presented below. This

information is essential for understanding its handling and disposal requirements.

Property Value

Chemical Formula C₂₆H₂₀N₂O₈

Molecular Weight 488.45 g/mol

Solubility Soluble to 100 mM in DMSO

Storage Temperature +4°C
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The following protocols provide detailed methodologies for the safe disposal of H2L5186303 in

both solid form and as a solution in Dimethyl Sulfoxide (DMSO).

Personal Protective Equipment (PPE)
Before handling H2L5186303 for disposal, ensure the following minimum PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.[1][2]

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Disposal of Solid H2L5186303 Waste
Solid H2L5186303 waste includes the pure compound and any materials, such as weigh boats

or contaminated gloves, that have come into contact with the solid.

Methodology:

Segregation: Do not mix solid H2L5186303 waste with other types of waste. It should be

treated as chemical waste.

Containerization:

Place the solid waste in a clearly labeled, leak-proof container.[3] The original product

container can be used if it is in good condition.

The container must be securely sealed to prevent spills.

Labeling:

Affix a hazardous waste label to the container.

The label must clearly state "Hazardous Waste" and list the chemical name: H2L5186303.

Storage:

Store the waste container in a designated satellite accumulation area.[4]
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Ensure the storage area is secure and away from incompatible materials.

Collection:

Arrange for pickup by your institution's EHS or a licensed hazardous waste disposal

service.[5]

Disposal of H2L5186303 in DMSO Solution
Solutions of H2L5186303 in DMSO must be handled as hazardous liquid waste. DMSO can

facilitate the absorption of other chemicals through the skin, necessitating careful handling.

Methodology:

Segregation:

Collect H2L5186303 in DMSO solutions in a dedicated waste container.

Do not mix with aqueous or halogenated solvent waste unless permitted by your

institution's EHS guidelines.

Containerization:

Use a compatible, leak-proof container with a secure screw-top cap. Glass or polyethylene

containers are generally suitable for DMSO solutions.

Do not fill the container to more than 90% capacity to allow for expansion.

Labeling:

Attach a hazardous waste label to the container as soon as the first drop of waste is

added.

The label must include the chemical names and approximate concentrations of all

components (H2L5186303 and Dimethyl Sulfoxide).

Storage:
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Store the liquid waste container in secondary containment, such as a spill tray, to prevent

the spread of any potential leaks.

Keep the container in a well-ventilated area, away from sources of ignition.

Collection:

Once the container is full, or in accordance with your institution's policies, request a waste

pickup from your EHS department.

Visual Guidance: Disposal Workflow and Logical
Relationships
To further clarify the proper disposal procedures, the following diagrams illustrate the key

decision-making processes and workflows.
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Step 1: Personal Protective Equipment

Step 2: Identify Waste Type

Solid Waste Disposal Liquid Waste (in DMSO) Disposal

Step 3: Final Disposal

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety glasses/goggles
- Lab coat

Identify H2L5186303 Waste Form

Place in a labeled,
leak-proof solid waste container

Solid

Collect in a compatible,
vented liquid waste container

Liquid (in DMSO)

Label with 'Hazardous Waste'
and chemical name

Store in designated
satellite accumulation area

Arrange for EHS/
licensed waste disposal pickup

Label with all chemical
components and concentrations

Store in secondary containment
in a well-ventilated area
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Core Safety Principles Waste Handling

Disposal Action

Consult Institutional EHS Policies Segregate Waste Streams

Always Wear Appropriate PPE Use Compatible Containers

Properly Label All Waste Store in Designated Areas

Schedule Professional Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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